Cas no 874805-88-6 (N-3-(dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N-3-(dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 874805-88-6
• MF: C₁₈H₂₈N₄O₅S
• MW: 412.503723144531
• CID: 6377133
• PubChem ID: 16807597
• Update Time: 2025-10-31

N-3-(dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-3-(dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• N1-(3-(dimethylamino)propyl)-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide
• AKOS024614273
• SR-01000016747-1
• 874805-88-6
• SR-01000016747
• N-[3-(dimethylamino)propyl]-N'-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• F1843-0586
• N-[3-(dimethylamino)propyl]-N'-[[3-(4-methylphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• Ethanediamide, N1-[3-(dimethylamino)propyl]-N2-[[3-[(4-methylphenyl)sulfonyl]-2-oxazolidinyl]methyl]-

• Inchi： 1S/C18H28N4O5S/c1-14-5-7-15(8-6-14)28(25,26)22-11-12-27-16(22)13-20-18(24)17(23)19-9-4-10-21(2)3/h5-8,16H,4,9-13H2,1-3H3,(H,19,23)(H,20,24)
• InChI Key： LBYKZKHBISLZPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCOC1CNC(C(NCCCN(C)C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 412.17804118g/mol
• Monoisotopic Mass: 412.17804118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• pka: 12.17±0.46(Predicted)

Additional information on N-3-(dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

N-3-(Dimethylamino)propyl-N'-{3-(4-Methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 874805-88-6): A Comprehensive Overview

N-3-(Dimethylamino)propyl-N'-{3-(4-Methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 874805-88-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

Chemical Structure and Synthesis

The chemical structure of N-3-(dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide is composed of a central ethanediamide backbone with two distinct functional groups attached. The first group is a dimethylamino propyl chain, which imparts basic properties to the molecule. The second group is a 4-methylbenzenesulfonyl substituted 1,3-oxazolidin-2-ylmethyl moiety, which adds complexity and potential reactivity to the compound.

The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials. One common approach is to first form the 1,3-oxazolidin-2-one ring through the reaction of an amino acid derivative with an aldehyde or ketone. This intermediate is then modified by introducing the 4-methylbenzenesulfonyl group via a sulfonylation reaction. Finally, the dimethylamino propyl chain is attached through an amide coupling reaction with an appropriate amine.

Biological Properties and Applications

N-3-(Dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide has been studied for its potential biological activities in various contexts. Recent research has focused on its interactions with specific enzymes and receptors, highlighting its potential as a therapeutic agent.

One notable application of this compound is in the field of enzyme inhibition. Studies have shown that it exhibits potent inhibitory activity against certain serine proteases, which are involved in various physiological processes such as blood coagulation and inflammation. This property makes it a promising candidate for the development of anticoagulant and anti-inflammatory drugs.

Additionally, N-3-(dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. The ability of this compound to interact with specific GPCRs could lead to new therapeutic strategies for treating conditions such as cardiovascular diseases and neurological disorders.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of N-3-(dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of several analogs of this compound. The researchers found that certain structural modifications enhanced the compound's potency and selectivity towards specific targets.

Another notable study conducted by a team at Harvard University explored the use of this compound in combination therapy approaches. The results indicated that when used in conjunction with other drugs, N-3-(dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide could significantly improve treatment outcomes in preclinical models of cancer and autoimmune diseases.

Conclusion

In conclusion, N-3-(dimethylamino)propyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 874805-88-6) is a versatile organic compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights and applications will emerge, further expanding the potential impact of this compound in various fields.